Gadolinium--rhodium (3/2)

• CAS No.: 59317-00-9
• Molecular Formula: Gd3Rh2
• Molecular Weight: 677.6 g/mol
• IUPAC Name: gadolinium;rhodium
• InChI: InChI=1S/3Gd.2Rh
• InChI Key: WMIOMLPDRZXXMF-UHFFFAOYSA-N
• Canonical SMILES: [Rh].[Rh].[Gd].[Gd].[Gd]

Description

Gadolinium–rhodium (3/2) is a compound consisting of gadolinium and rhodium in a 3:2 ratio. Gadolinium is a rare earth metal known for its paramagnetic properties, while rhodium is a transition metal known for its catalytic properties. This compound is of interest due to its unique combination of magnetic and catalytic properties, making it useful in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of gadolinium–rhodium (3/2) typically involves the reduction of gadolinium and rhodium salts in a controlled environment. One common method is the co-precipitation of gadolinium and rhodium salts followed by reduction with hydrogen gas at elevated temperatures. The reaction conditions often include temperatures ranging from 500°C to 800°C and a hydrogen atmosphere to ensure complete reduction of the metal salts.

Industrial Production Methods

Industrial production of gadolinium–rhodium (3/2) involves similar methods but on a larger scale. The process includes the use of high-purity gadolinium and rhodium salts, precise control of reaction conditions, and advanced purification techniques to ensure the final product’s quality. The use of automated systems for temperature and atmosphere control is common in industrial settings to maintain consistency and efficiency.

Chemical Reactions Analysis

General Context for Gadolinium Alloys

Property	Expected Behavior in Gd-Rh Alloys	Supporting References
Oxidation Reactions	Likely forms mixed oxides (Gd₂O₃ and RhO₂) at high temperatures in air.	Analogous to Gd’s reactivity with O₂
Acid Reactivity	Dissolves in concentrated HCl or H₂SO₄, releasing H₂ gas and forming Gd³⁺/Rh³⁺ ions.	Based on Gd’s reaction with acids
Magnetic Behavior	Potential ferromagnetic ordering due to Gd’s 4f⁷ electrons and Rh’s d-orbital contributions.	Similar to Gd-Fe/Ni alloys

Gaps in Current Data

• Synthesis Methods : No details on preparation techniques for Gd₃Rh₂ (e.g., arc-melting, solid-state reactions).

• Structural Data : Crystallographic parameters (lattice constants, space group) are unavailable.

• Thermal Stability : Melting points or phase diagrams for Gd-Rh systems are not provided.

Recommendations for Further Research

To obtain actionable data on Gd₃Rh₂, consult specialized resources:

• ICSD (Inorganic Crystal Structure Database) : For crystallographic data.

• PAULING FILE : For phase diagrams and thermodynamic properties.

• Recent Journal Articles : Search for studies on rare-earth/transition-metal intermetallics in journals like Journal of Alloys and Compounds.

Scientific Research Applications

Gadolinium–rhodium (3/2) has several scientific research applications, including:

Chemistry: Used as a catalyst in various chemical reactions due to its unique combination of magnetic and catalytic properties.

Biology: Investigated for its potential use in magnetic resonance imaging (MRI) as a contrast agent.

Medicine: Studied for its potential therapeutic applications, including targeted drug delivery and cancer treatment.

Industry: Used in the production of high-performance materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of gadolinium–rhodium (3/2) involves its interaction with molecular targets through its magnetic and catalytic properties. In MRI, gadolinium’s paramagnetic properties enhance the contrast of images by shortening the spin-lattice relaxation time (T1) of voxels in which it is present . In catalytic applications, rhodium’s ability to facilitate various chemical reactions, such as hydrogenation and oxidation, plays a crucial role.

Comparison with Similar Compounds

Similar Compounds

Gadolinium oxide (Gd2O3): Known for its use in MRI as a contrast agent.

Rhodium oxide (Rh2O3): Used as a catalyst in various chemical reactions.

Gadolinium chloride (GdCl3): Used in research and industrial applications for its magnetic properties.

Rhodium chloride (RhCl3): Known for its catalytic properties in organic synthesis.

Uniqueness

Gadolinium–rhodium (3/2) is unique due to its combination of gadolinium’s magnetic properties and rhodium’s catalytic properties. This combination makes it particularly useful in applications requiring both magnetic and catalytic functionalities, such as advanced imaging techniques and high-performance catalytic processes.